Cas no 80242-24-6 (4-Cyano-1H-pyrrole-2-carboxylic acid)

• Product Name: 4-Cyano-1H-pyrrole-2-carboxylic acid
• CAS No: 80242-24-6
• MF: C₆H₄N₂O₂
• MW: 136.108160972595
• MDL: MFCD09991904
• CID: 822951
• PubChem ID: 11804811
• Update Time: 2025-06-30

4-Cyano-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-1H-pyrrole-2-carboxylic acid
• 4‐CYANO‐1H‐PYRROLE‐2‐CARBOXYLIC ACID
• 4-Cyanopyrrole-2-carboxylic acid
• 4-cyanopyrrolecarboxylic acid
• DTXSID90473002
• SAEZQFNKTQKVSM-UHFFFAOYSA-N
• Z1198267221
• AKOS006311028
• 1H-Pyrrole-2-carboxylic acid, 4-cyano-
• 4-Cyano-1H-pyrrole-2-carboxylic acid, AldrichCPR
• SS-4585
• SCHEMBL1857408
• EN300-96737
• MFCD09991904
• 4-cyano-1H-pyrrole-2-carboxylicAcid
• 80242-24-6
• FT-0722454
• SY192788
• A1-00753
• SB62256
• CS-0055015
• STL294800
• DA-17832
• BBL025905

• MDL： MFCD09991904
• Inchi： 1S/C6H4N2O2/c7-2-4-1-5(6(9)10)8-3-4/h1,3,8H,(H,9,10)
• InChI Key： SAEZQFNKTQKVSM-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C#N)=CN1)=O

Computed Properties

• Exact Mass: 136.02700
• Monoisotopic Mass: 136.027277375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 76.9Ų

Experimental Properties

• Color/Form: Yellow to Brown Solid
• Density: 1.50±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 279 °C (decomposition)
• Solubility: Slightly soluble (3.9 g/l) (25 º C),
• PSA: 76.88000
• LogP: 0.58458

4-Cyano-1H-pyrrole-2-carboxylic acid Security Information

• Signal Word：Danger
• Hazard Statement： H301;H311;H331
• Warning Statement： P261;P280;P301+P310;P311
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids

Additional information on 4-Cyano-1H-pyrrole-2-carboxylic acid

Introduction to 4-Cyano-1H-pyrrole-2-carboxylic acid (CAS No. 80242-24-6)

4-Cyano-1H-pyrrole-2-carboxylic acid, identified by the chemical compound code CAS No. 80242-24-6, is a significant intermediate in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to the pyrrole derivatives, a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and structural versatility. The presence of both a cyano group and a carboxylic acid moiety in its molecular structure endows it with unique reactivity, making it a valuable building block for the synthesis of more complex molecules.

The 4-cyano-1H-pyrrole-2-carboxylic acid structure is characterized by a six-membered aromatic ring containing one nitrogen atom, with substituents at the 2-position (carboxylic acid) and 4-position (cyano). This arrangement imparts specific electronic and steric properties that are exploited in various synthetic pathways. The carboxylic acid group, for instance, allows for further functionalization via esterification, amidation, or coupling reactions, while the cyano group can participate in nucleophilic addition or reduction reactions. Such features make this compound particularly useful in the development of pharmaceuticals, agrochemicals, and specialty chemicals.

In recent years, 4-cyano-1H-pyrrole-2-carboxylic acid has been extensively studied for its potential applications in medicinal chemistry. Pyrrole derivatives are known to exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The introduction of the cyano group enhances these properties by influencing the electronic distribution within the molecule, thereby modulating its interaction with biological targets. Researchers have leveraged this compound to develop novel therapeutic agents targeting various diseases.

One of the most notable applications of 4-cyano-1H-pyrrole-2-carboxylic acid is in the synthesis of small-molecule inhibitors for enzymes involved in cancer progression. For example, studies have shown that derivatives of this compound can inhibit kinases and other enzymes that play critical roles in tumor growth and metastasis. The carboxylic acid moiety provides a handle for covalent bond formation with target proteins, enhancing binding affinity and selectivity. Additionally, the cyano group can be further modified to introduce additional functional groups that improve solubility or metabolic stability.

The pharmaceutical industry has also explored 4-cyano-1H-pyrrole-2-carboxylic acid as a precursor for antiviral drugs. Viruses often rely on specific enzymes for replication, and pyrrole-based inhibitors can disrupt these processes effectively. By incorporating structural elements similar to those found in natural substrates, these inhibitors can outcompete viral enzymes, thereby inhibiting viral replication. The versatility of 4-cyano-1H-pyrrole-2-carboxylic acid allows chemists to fine-tune its properties through strategic modifications, leading to highly potent and selective antiviral agents.

Moreover, 4-cyano-1H-pyrrole-2-carboxylic acid has found utility in the development of agrochemicals. Pyrrole derivatives are known to possess herbicidal and fungicidal properties, making them valuable in crop protection strategies. The structural features of this compound enable it to interact with biological targets in plants and pathogens alike, providing effective control over unwanted vegetation and disease-causing fungi. Researchers are continuously exploring new derivatives to enhance efficacy while minimizing environmental impact.

From a synthetic chemistry perspective, 4-cyano-1H-pyrrole-2-carboxylic acid serves as a versatile scaffold for constructing more complex molecules. Its reactivity allows for diverse transformations, including cyclization reactions that yield polycyclic structures with intriguing biological activities. For instance, fused pyrrole systems derived from this compound have shown promise as intermediates in the synthesis of bioactive natural products and drug candidates. The ability to modify both functional groups independently provides chemists with unparalleled flexibility in designing novel molecular architectures.

The industrial production of 4-cyano-1H-pyrrole-2-carboxylic acid has also seen advancements in recent years. Modern synthetic routes focus on optimizing yield and purity while minimizing waste generation. Green chemistry principles have been increasingly applied to develop more sustainable methods for its synthesis. For example, catalytic processes that employ transition metals or biocatalysts have been explored to improve efficiency and reduce environmental footprint. Such innovations not only enhance cost-effectiveness but also align with global efforts toward sustainable chemical manufacturing.

In conclusion,4-Cyano-1H-pyrrole-2-carboxylic acid (CAS No. 80242-24-6) is a multifaceted compound with significant potential across multiple industries. Its unique structural features make it an invaluable intermediate in pharmaceuticals, agrochemicals, and materials science. Ongoing research continues to uncover new applications and synthetic strategies for this versatile molecule, further solidifying its importance in modern chemistry.